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Compound of Interest

Compound Name: Caspase-1 Inhibitor II

Cat. No.: B13389410

Get Quote

To handle Ac-YVAD-CMK safely, researchers must understand the causality behind its toxicity.

The inhibitor functions via its chloromethyl ketone (CMK) moiety, an electrophilic alkylating

group that forms an irreversible covalent thioether bond with the active site cysteine (Cys285)

of Caspase-1[4].

Because CMK is a potent alkylating agent, it poses a severe hazard of non-specific alkylation

to other biological nucleophiles if exposed to human tissue or aquatic environments[5].

Furthermore, this peptide is predominantly reconstituted in DMSO. DMSO is a highly polar,

aprotic solvent known for its extreme skin permeability. If a DMSO solution containing Ac-

YVAD-CMK contacts unprotected skin, the solvent acts as a molecular Trojan horse, rapidly

transporting the toxic, alkylating peptide directly into the systemic circulation[6].
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Property Value

Chemical Name
N-acetyl-L-tyrosyl-L-valyl-L-alanyl-L-
aspartyl-chloromethyl ketone

Synonyms Caspase-1 Inhibitor II, Ac-YVAD-CMK

CAS Number 178603-78-6[1]

Molecular Formula C24H33ClN4O8[1]

Molecular Weight 541.0 g/mol [1]

Storage (Solid)
-20°C to -80°C (Protect from moisture and light)

[7]

| Reconstitution Solvent | Dimethyl Sulfoxide (DMSO)[3] |
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Mechanism of Ac-YVAD-CMK covalent binding and associated toxicity risks.

Section 2: Operational Safety & Handling Protocols
Every handling protocol must be a self-validating system designed to mitigate the specific risks

of CMK alkylation and DMSO permeability.

Engineering Controls: Always handle the lyophilized powder within a certified Class II

biological safety cabinet (BSC) or a chemical fume hood to prevent the inhalation of

aerosolized peptide dust[8].
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Personal Protective Equipment (PPE):

Powder Handling: Standard nitrile gloves, a fully buttoned lab coat, and safety goggles are

sufficient[8].

DMSO Solution Handling: Standard nitrile gloves are highly permeable to DMSO and offer

a false sense of security. When handling Ac-YVAD-CMK reconstituted in DMSO,

personnel must wear butyl rubber gloves, or utilize a double-gloving technique with

extended-cuff nitrile gloves that are immediately removed and replaced upon any

suspected contamination[6].

Section 3: Step-by-Step Disposal Workflows
Because Ac-YVAD-CMK contains a reactive CMK group and is dissolved in DMSO, it cannot

be disposed of via standard biohazard autoclaving or sink drainage. Autoclaving does not

neutralize DMSO and will dangerously volatilize toxic components into the laboratory

atmosphere[9].

Workflow 1: Solid Powder Waste (Unused Peptide & Vials)

Containment: Do not attempt to wash out empty vials containing residual Ac-YVAD-CMK

powder. Adding water can create hazardous runoff.

Collection: Sweep up any spilled powder using a dedicated damp absorbent pad, strictly

avoiding dust formation[8].

Packaging: Place the original vial and any cleanup materials into a sealable, puncture-

resistant hazardous waste container.

Labeling: Label explicitly as "Toxic Solid Waste: Contains Alkylating Peptide (Ac-YVAD-

CMK)".

Disposal: Transfer to Environmental Health & Safety (EH&S) for high-temperature chemical

incineration[8].

Workflow 2: Liquid Waste (DMSO Solutions)
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Segregation: Never pour DMSO-peptide solutions down the drain. This poses a severe

aquatic toxicity risk and violates environmental regulations regarding organic solvents[10].

Collection: Pour uncontaminated or aqueous DMSO solutions containing Ac-YVAD-CMK into

a designated, compatible organic solvent waste carboy (e.g., HDPE plastic)[10].

Labeling: Clearly label the container with "Dimethyl Sulfoxide Waste" and list the specific

peptide (Ac-YVAD-CMK) and its approximate concentration[10].

Storage: Store the sealed container in a designated flammable storage cabinet away from

strong oxidizers, acids, and bases until EH&S pickup[11].

Workflow 3: Contaminated Consumables (Pipette Tips, Microplates)

Collection: Eject all pipette tips and discard microplates that have contacted the

peptide/DMSO solution into a dedicated, double-lined solid chemical waste bag[12].

Restriction: DO NOT place these items in standard red biohazard bags destined for the

autoclave. Heat will vaporize the DMSO and potentially aerosolize the peptide[9].

Disposal: Label as "DMSO/Peptide Contaminated Solid Waste" and arrange for EH&S

chemical waste pickup[10].
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Decision tree for the proper segregation and disposal of Ac-YVAD-CMK waste streams.

Section 4: Spill Response & Decontamination
Small Powder Spill: Evacuate the immediate area. Wearing appropriate PPE, cover the spill

with a damp paper towel to prevent dust aerosolization. Carefully scoop the material into a

hazardous waste container. Wash the surface thoroughly with soap and water[8].

Small Liquid Spill (DMSO Solution): Confine the spill using a chemical spill kit or inert

absorbent material (e.g., vermiculite or sand). Do not use combustible materials like

standard paper towels for large DMSO spills. Place the absorbed material into a double-

bagged dry waste container. Wash the contaminated surface thoroughly with soap and

water, as DMSO leaves a slippery residue[12].

Personnel Exposure: If a DMSO-peptide solution contacts the skin, immediately remove

contaminated clothing. Do not simply wipe the area; flush the affected skin with copious
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amounts of water under an emergency shower for at least 15 minutes to dilute the DMSO

and halt the transdermal penetration of the peptide[11].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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